Cas no 81440-45-1 ((αR)-α-amino-1H-Benzimidazole-2-propanoic acid)

(αR)-α-amino-1H-Benzimidazole-2-propanoic acid structure
81440-45-1 structure
Product name:(αR)-α-amino-1H-Benzimidazole-2-propanoic acid
CAS No:81440-45-1
MF:C10H11N3O2
MW:205.21324
CID:986753
PubChem ID:133685

(αR)-α-amino-1H-Benzimidazole-2-propanoic acid Chemical and Physical Properties

Names and Identifiers

    • (αR)-α-amino-1H-Benzimidazole-2-propanoic acid
    • 3-(2-benzimidazolyl)alanine
    • 1H-Benzimidazole-2-propanoic acid, alpha-amino-, (R)-
    • SCHEMBL5875699
    • (2R)-2-amino-3-(1H-benzimidazol-2-yl)propanoic acid
    • 3-Bial
    • DTXSID801001992
    • 81440-45-1
    • Inchi: InChI=1S/C10H11N3O2/c11-6(10(14)15)5-9-12-7-3-1-2-4-8(7)13-9/h1-4,6H,5,11H2,(H,12,13)(H,14,15)/t6-/m1/s1
    • InChI Key: UERIWNMZWSIKSK-ZCFIWIBFSA-N
    • SMILES: C1=CC=C2C(=C1)NC(=N2)CC(C(=O)O)N

Computed Properties

  • Exact Mass: 205.085126602g/mol
  • Monoisotopic Mass: 205.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 92Ų
  • XLogP3: -2

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